Cas no 2138427-16-2 (4-cyclopropyl-5-(2,2-dimethylpropyl)-4H-1,2,4-triazole-3-sulfonyl fluoride)

• Product Name: 4-cyclopropyl-5-(2,2-dimethylpropyl)-4H-1,2,4-triazole-3-sulfonyl fluoride
• CAS No: 2138427-16-2
• MF: C₁₀H₁₆FN₃O₂S
• MW: 261.316344261169
• CID: 6079043
• PubChem ID: 165868545
• Update Time: 2025-05-20

4-cyclopropyl-5-(2,2-dimethylpropyl)-4H-1,2,4-triazole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2138427-16-2
• EN300-782910
• 4-cyclopropyl-5-(2,2-dimethylpropyl)-4H-1,2,4-triazole-3-sulfonyl fluoride

• Inchi： 1S/C10H16FN3O2S/c1-10(2,3)6-8-12-13-9(17(11,15)16)14(8)7-4-5-7/h7H,4-6H2,1-3H3
• InChI Key： CDEHFBABTMUHIB-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(CC(C)(C)C)N1C1CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 261.09472610g/mol
• Monoisotopic Mass: 261.09472610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.2Ų

Additional information on 4-cyclopropyl-5-(2,2-dimethylpropyl)-4H-1,2,4-triazole-3-sulfonyl fluoride

Comprehensive Overview of 4-cyclopropyl-5-(2,2-dimethylpropyl)-4H-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2138427-16-2)

The compound 4-cyclopropyl-5-(2,2-dimethylpropyl)-4H-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2138427-16-2) is a specialized sulfonyl fluoride derivative that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the cyclopropyl and 2,2-dimethylpropyl substituents, make it a valuable scaffold for designing novel bioactive molecules. The presence of the sulfonyl fluoride group further enhances its reactivity, enabling it to participate in various chemical transformations, particularly in the development of covalent inhibitors and probes.

In recent years, sulfonyl fluorides have emerged as a hot topic in drug discovery due to their ability to form stable covalent bonds with target proteins. This property is leveraged in the design of covalent inhibitors, which are increasingly being explored for their potential in treating diseases such as cancer and infectious diseases. The compound 4-cyclopropyl-5-(2,2-dimethylpropyl)-4H-1,2,4-triazole-3-sulfonyl fluoride is no exception, with researchers investigating its utility in targeting specific enzymes and pathways. Its triazole core also contributes to its versatility, as triazoles are known for their broad spectrum of biological activities.

From a synthetic perspective, the incorporation of a cyclopropyl ring into the molecule adds steric and electronic complexity, which can influence the compound's binding affinity and selectivity. The 2,2-dimethylpropyl group, on the other hand, may enhance lipophilicity, potentially improving membrane permeability—a critical factor in drug development. These attributes make 4-cyclopropyl-5-(2,2-dimethylpropyl)-4H-1,2,4-triazole-3-sulfonyl fluoride a compelling subject for structure-activity relationship (SAR) studies.

The growing interest in sulfur(VI)-fluoride exchange (SuFEx) chemistry has further elevated the importance of sulfonyl fluorides like this compound. SuFEx reactions are celebrated for their high efficiency and selectivity, making them a cornerstone of click chemistry. Researchers are actively exploring how 4-cyclopropyl-5-(2,2-dimethylpropyl)-4H-1,2,4-triazole-3-sulfonyl fluoride can be utilized in SuFEx-based applications, such as bioconjugation and materials science. This aligns with the broader trend of leveraging click chemistry for rapid and reliable molecular assembly.

Another area of interest is the compound's potential role in proteomics and chemical biology. Sulfonyl fluorides are increasingly used as activity-based probes (ABPs) to study enzyme function and identify novel drug targets. The unique structure of 4-cyclopropyl-5-(2,2-dimethylpropyl)-4H-1,2,4-triazole-3-sulfonyl fluoride may offer distinct advantages in these applications, such as improved selectivity or reduced off-target effects. This is particularly relevant given the rising demand for precision medicine and personalized therapeutic approaches.

In the agrochemical sector, triazole-based compounds are widely recognized for their fungicidal and herbicidal properties. The sulfonyl fluoride moiety in this compound could introduce new modes of action, potentially addressing resistance issues in crop protection. As sustainability becomes a key focus in agriculture, the development of eco-friendly and high-efficacy agrochemicals is paramount. 4-cyclopropyl-5-(2,2-dimethylpropyl)-4H-1,2,4-triazole-3-sulfonyl fluoride may contribute to this effort by offering a novel chemical entity with favorable environmental and safety profiles.

For researchers and industry professionals, understanding the physicochemical properties of this compound is essential. Parameters such as solubility, stability, and reactivity under various conditions can significantly impact its applicability. Computational modeling and in silico studies are often employed to predict these properties, reducing the need for extensive experimental screening. This approach aligns with the growing emphasis on data-driven and AI-assisted drug discovery.

In conclusion, 4-cyclopropyl-5-(2,2-dimethylpropyl)-4H-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2138427-16-2) represents a multifaceted compound with promising applications across multiple scientific disciplines. Its structural features, combined with the versatility of sulfonyl fluorides and triazoles, make it a valuable tool for researchers exploring covalent inhibitors, SuFEx chemistry, and agrochemical innovation. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing both therapeutic and agricultural solutions.